Cas no 1334177-84-2 (Hydroxy-PEG8-t-butyl ester)

Hydroxy-PEG8-t-butyl ester is a polyethylene glycol (PEG)-based linker featuring a terminal hydroxyl group and a t-butyl ester moiety. This compound is widely utilized in bioconjugation and pharmaceutical research due to its hydrophilic PEG spacer, which enhances solubility and reduces immunogenicity. The t-butyl ester group provides a stable protecting group for carboxylic acids, enabling controlled deprotection under mild acidic conditions. The hydroxyl terminus allows for further functionalization, making it a versatile intermediate in peptide synthesis, drug delivery systems, and polymer chemistry. Its well-defined molecular weight and high purity ensure reproducibility in applications requiring precise spacer lengths and controlled reactivity.

Hydroxy-PEG8-t-butyl ester structure

Product Name:Hydroxy-PEG8-t-butyl ester

CAS No:1334177-84-2

MF:C₂₃H₄₆O₁₁

MW:498.604749202728

MDL:MFCD11041105

CID:2084599

Update Time:2025-08-02

Hydroxy-PEG8-t-butyl ester Chemical and Physical Properties

Names and Identifiers

- HO-PEG8-CH2CH2COOtBu
- Hydroxy-PEG8-t-butyl ester
- Hydroxy-PEG8-Boc
- PEG9-t-butly ester
- Ho-dpeg(8)-co-otbu
- Hydroxy-PEG8-t-butly ester
- SY236939
- MDL： MFCD11041105
- Inchi： 1S/C23H46O11/c1-23(2,3)34-22(25)4-6-26-8-10-28-12-14-30-16-18-32-20-21-33-19-17-31-15-13-29-11-9-27-7-5-24/h24H,4-21H2,1-3H3
- InChI Key： RBRDLMWBCQQRIQ-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

Exact Mass: 498.30401228 g/mol
Monoisotopic Mass: 498.30401228 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 34
Rotatable Bond Count: 28
Complexity: 430
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 120
Molecular Weight: 498.6

Hydroxy-PEG8-t-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21501-500mg	Hydroxy-PEG8-t-butyl ester	1334177-84-2	97%	500mg	2565CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21501-1g	Hydroxy-PEG8-t-butyl ester	1334177-84-2	97%	1g	3918CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR103-250mg	Hydroxy-PEG8-t-butyl ester	1334177-84-2	95%	250mg	1472CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR103-100mg	Hydroxy-PEG8-t-butyl ester	1334177-84-2	95%	100mg	543CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21501-500mg	Hydroxy-PEG8-t-butyl ester	1334177-84-2	97%	500mg	2565.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21501-1g	Hydroxy-PEG8-t-butyl ester	1334177-84-2	97%	1g	3918.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR103-200mg	Hydroxy-PEG8-t-butyl ester	1334177-84-2	95%	200mg	718.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR103-50mg	Hydroxy-PEG8-t-butyl ester	1334177-84-2	95%	50mg	288.0CNY	2021-07-14
TRC	H456413-10mg	HO-PEG8-CH2CH2COO-t-Bu	1334177-84-2		10mg	$ 50.00	2022-06-04
TRC	H456413-50mg	HO-PEG8-CH2CH2COO-t-Bu	1334177-84-2		50mg	$ 95.00	2022-06-04